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Storage & Handling Specifications

The table below summarizes the key storage and handling parameters for tetramisole hydrochloride.

Parameter Specification Source / Context

Storage Temp
(Powder)

-20°C Manufacturer's Safety
Data Sheet [1]

Storage Temp
(Solution)

-80°C Manufacturer's Safety
Data Sheet [1]

Container Tightly sealed container Manufacturer's Safety
Data Sheet [1]

Storage Area Cool, well-ventilated area; away from direct sunlight
and ignition sources

Manufacturer's Safety
Data Sheet [1]

Incompatible
Materials

Strong acids, strong alkalis, strong oxidizing
agents, strong reducing agents

Manufacturer's Safety
Data Sheet [1]

GHS Hazard
Codes

H302 (Harmful if swallowed); H410 (Very toxic to
aquatic life with long-lasting effects)

Manufacturer's Safety
Data Sheet [1]
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Experimental Protocol: Levamisole Assay in C. elegans

Tetramisole hydrochloride's L-isomer, levamisole, is a nicotinic acetylcholine receptor (nAChR) agonist.

This assay uses it to measure nAChR function in C. elegans, resulting in spastic paralysis [2]. The workflow

is as follows:

Prepare Levamisole Solution

Seed NGM Plates with Solution

Transfer Worms to Plates

Score for Spastic Paralysis

Analyze Receptor Function

Click to download full resolution via product page

Background & Principle: Levamisole acts as an agonist on nicotinic acetylcholine receptors (nAChRs) at

the nematode neuromuscular junction. This activation leads to sustained muscle contraction, observed as

spastic paralysis [2]. This assay directly tests the functional state of nAChRs.

Materials & Equipment:

Chemical: Tetramisole (Levamisole) hydrochloride (e.g., Sigma, Cat No: T1512-2G) [2].

Nematode Growth Medium (NGM) Plates: Standard plates for maintaining C. elegans.
Test Organisms: Synchronized population of C. elegans (appropriate strain, e.g., wild-type N2).

Dissecting Microscope: For observing worm behavior.
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Step-by-Step Methodology:

Solution Preparation: Prepare a stock solution of levamisole in water and dilute to the desired
working concentration. Aliquot and store at -80°C to prevent degradation [2] [1].

Assay Plate Preparation: Seed NGM plates with the levamisole working solution and allow it to dry.
Worm Transfer: Transfer age-synchronized adult worms (e.g., 10-20 per plate) to the assay plates.

Scoring & Data Collection: At defined time intervals (e.g., every 15 minutes for up to 2 hours), score
the worms for spastic paralysis. Worms that do not move and have a rigid, straightened body are

considered paralyzed.
Analysis: Calculate the percentage of paralyzed worms over time. A higher percentage of paralysis

at a given time point indicates greater nAChR activity.

FAQs & Troubleshooting Guide

Q1: What is the difference between tetramisole and levamisole?

A: Tetramisole is a racemic mixture (50/50 blend) of two enantiomers. The L-isomer is levamisole,

which is the pharmacologically active component that acts on nAChRs. The D-isomer (dexamisole) is
largely inactive [3]. For receptor studies, the active levamisole form is typically used [2].

Q2: Why is it critical to store the solution at -80°C?

A: While the powder is stable at -20°C, aqueous solutions are more susceptible to hydrolysis and
microbial growth over time. Storage at -80°C significantly slows all kinetic processes of degradation,

preserving the chemical integrity of the solution for future experiments [1].

Q3: My worms are not showing the expected paralysis response in the assay. What could be wrong?

A: Consider these troubleshooting steps:
Check Solution Integrity: Ensure the levamisole stock solution was prepared correctly and

has not been subjected to multiple freeze-thaw cycles, which can cause degradation. Use fresh
aliquots.

Confirm Concentration: Verify the concentration of the working solution on the assay plates.
Verify Worm Strain and Health: Use a known wild-type strain and ensure worms are healthy

and properly staged. Mutations in nAChR subunits can confer resistance to levamisole.
Use a Positive Control: Always run the assay in parallel with a control group (e.g., wild-type

worms on plates without levamisole) to confirm the drug effect is the cause of paralysis.

Q4: What are the primary safety considerations when handling this chemical?
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A: Refer to the SDS. Key precautions include:

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and impervious clothing
[1].

Inhalation Prevention: Avoid dust formation and use in a well-ventilated area [1].
Environmental Hazard: It is very toxic to aquatic life. Avoid release into the environment and

collect spillage for approved disposal [1].

Key Technical Insights

Mechanism Context: The Aldicarb assay (an AChE inhibitor) and the Levamisole assay (an nAChR

agonist) are complementary. Using them together can help differentiate whether a neurotoxic effect is
pre-synaptic (affecting Ach release) or post-synaptic (affecting the receptor itself) [2].

Beyond Stability: The choice between using tetramisole (racemic mixture) and levamisole (active
isomer) should be intentional, as it can affect the interpretation of experimental results [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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